Cas no 2418677-23-1 ((9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418677-23-1
• MF: C₂₆H₂₅N₅O₂S
• MW: 471.57400393486
• CID: 5677084
• PubChem ID: 165771943
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26625875
• (9H-fluoren-9-yl)methyl 4-[(3-azido-5-sulfanylphenyl)methyl]piperazine-1-carboxylate
• 2418677-23-1
• (9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C26H25N5O2S/c27-29-28-19-13-18(14-20(34)15-19)16-30-9-11-31(12-10-30)26(32)33-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25,34H,9-12,16-17H2
• InChI Key： RUIXXVPSZVCTJW-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1)CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 471.17289623g/mol
• Monoisotopic Mass: 471.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 48.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418677-23-1)

(9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate, CAS No. 2418677-23-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a fluorene moiety with a piperazine ring functionalized with an azido and sulfanylphenyl group. Such structural features make it a promising candidate for various biochemical and pharmacological applications.

The fluorene backbone is renowned for its stability and fluorescence properties, which are highly valuable in the development of bioimaging agents and fluorescent probes. In contrast, the piperazine moiety is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of both an azido group and a sulfanylphenyl group further enhances the compound's potential by introducing reactive sites for chemical modifications and specific interactions with biological systems.

Recent advancements in drug discovery have highlighted the importance of multi-targeted compounds that can interact with multiple biological pathways simultaneously. The structural features of (9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate make it an attractive candidate for such applications. For instance, the azido group can be used for click chemistry reactions, enabling the facile attachment of other functional groups, while the sulfanylphenyl group can engage in hydrogen bonding or metal coordination interactions.

In the realm of medicinal chemistry, this compound has been explored for its potential as an intermediate in the synthesis of more complex molecules. The combination of a rigid fluorene core with a flexible piperazine ring provides a balance between stability and reactivity, making it suitable for further derivatization. Researchers have been particularly interested in its potential as a precursor for kinase inhibitors, given the prevalence of piperazine-based scaffolds in this class of drugs.

The sulfanylphenyl group in (9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate also opens up possibilities for interactions with metal ions, which are crucial in many biological processes. This feature has led to investigations into its potential use as a chelating agent or as part of metal-based therapeutics. Additionally, the azido group can be exploited for bioconjugation strategies, allowing for the development of targeted therapeutics or diagnostic agents.

One of the most exciting applications of this compound is in the field of bioimaging. The fluorescence properties of the fluorene moiety make it an excellent candidate for developing probes that can visualize biological processes in real-time. When coupled with functional groups that target specific cells or tissues, this compound could revolutionize diagnostic techniques and enable earlier detection of diseases.

The synthesis of (9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the azido group is particularly critical, as it must be performed under conditions that prevent decomposition while maintaining regioselectivity. Recent improvements in synthetic methodologies have made it possible to achieve these conditions more efficiently, paving the way for large-scale production.

In conclusion, (9H-fluoren-9-yl)methyl 4-(3-azido-5-sulfanylphenyl)methylpiperazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.